Cas no 705966-34-3 (2-Piperazinecarboxylic acid, 4-methyl-, methyl ester, hydrochloride (1:2))

• Product Name: 2-Piperazinecarboxylic acid, 4-methyl-, methyl ester, hydrochloride (1:2)
• CAS No: 705966-34-3
• MF: C₇H₁₆Cl₂N₂O₂
• MW: 231.120140075684
• CID: 5575023
• Update Time: 2025-05-20

2-Piperazinecarboxylic acid, 4-methyl-, methyl ester, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinecarboxylic acid, 4-methyl-, methyl ester, hydrochloride (1:2)
• 2-Piperazinecarboxylic acid, 4-methyl-, methyl ester, dihydrochloride (9CI)

• Inchi： 1S/C7H14N2O2.2ClH/c1-9-4-3-8-6(5-9)7(10)11-2;;/h6,8H,3-5H2,1-2H3;2*1H
• InChI Key： FANVJGCPKRIDIR-UHFFFAOYSA-N
• SMILES： C1C(C(=O)OC)NCCN1C.Cl.Cl

Additional information on 2-Piperazinecarboxylic acid, 4-methyl-, methyl ester, hydrochloride (1:2)

Introduction to 2-Piperazinecarboxylic acid, 4-methyl-, methyl ester, hydrochloride (1:2) and its CAS No. 705966-34-3

2-Piperazinecarboxylic acid, 4-methyl-, methyl ester, hydrochloride (1:2), identified by the CAS number 705966-34-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperazine derivative class, which is widely recognized for its diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly the presence of a methyl group at the 4-position of the piperazine ring and the esterification of the carboxylic acid moiety, contribute to its unique chemical and pharmacological properties.

The hydrochloride salt form (1:2) indicates that the compound is paired with two equivalents of hydrochloric acid, enhancing its solubility and stability. This formulation is particularly advantageous in pharmaceutical applications where bioavailability and shelf-life are critical factors. The compound’s solubility profile makes it suitable for various formulation strategies, including oral and parenteral administration.

In recent years, 2-Piperazinecarboxylic acid, 4-methyl-, methyl ester, hydrochloride (1:2) has garnered attention in academic and industrial research due to its potential applications in the development of novel therapeutic agents. Piperazine derivatives are known for their ability to modulate a wide range of biological targets, including enzymes and receptors involved in metabolic pathways, neurochemistry, and immunomodulation. The specific substitution pattern in this compound may influence its binding affinity and selectivity for particular targets, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of this compound is its role as a precursor or intermediate in the synthesis of more complex molecules. In medicinal chemistry, intermediates like 2-Piperazinecarboxylic acid, 4-methyl-, methyl ester, hydrochloride (1:2) are often used to construct larger pharmacophores with enhanced biological activity. Researchers have leveraged this compound to develop potential treatments for various diseases, including central nervous system disorders, infectious diseases, and inflammatory conditions.

Recent studies have highlighted the importance of piperazine derivatives in addressing unmet medical needs. For instance, modifications of the piperazine core have been explored to improve pharmacokinetic properties such as oral bioavailability and metabolic stability. The methyl ester group in 2-Piperazinecarboxylic acid, 4-methyl-, methyl ester, hydrochloride (1:2) may play a crucial role in these modifications by influencing the molecule’s interactions with biological systems.

The hydrochloride salt form also contributes to the compound’s overall pharmacological profile. Salts are often used in pharmaceuticals to improve dissolution rates and enhance formulation flexibility. The 1:2 ratio indicates that two moles of hydrochloric acid are bound per mole of the base compound, optimizing its physical properties for practical use.

From a synthetic chemistry perspective, 2-Piperazinecarboxylic acid, 4-methyl-, methyl ester, hydrochloride (1:2) serves as a versatile building block. Its structure allows for further functionalization at multiple sites, enabling chemists to design derivatives with tailored properties. This adaptability has made it a popular choice in both academic laboratories and pharmaceutical companies engaged in drug discovery efforts.

The compound’s relevance extends beyond its immediate applications. It exemplifies the broader trend in medicinal chemistry towards rational drug design based on well-defined structural motifs. By understanding how specific structural features influence biological activity, researchers can develop more effective and targeted therapies.

In conclusion,2-Piperazinecarboxylic acid, 4-methyl-, methyl ester, hydrochloride (1:2) (CAS No. 705966-34-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural attributes make it a valuable tool for synthesizing novel therapeutic agents and exploring new treatment modalities. As research continues to uncover new applications for piperazine derivatives,this compound is likely to remain at the forefront of drug discovery efforts.